Cas no 2094049-44-0 (1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile)

• Product Name: 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile
• CAS No: 2094049-44-0
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 5758211
• PubChem ID: 126841536
• Update Time: 2025-06-03

1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS034818169
• 2094049-44-0
• Z2732436590
• EN300-26680060
• 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile
• CHEMBL4914504

• Inchi： 1S/C15H21N3O4/c16-9-11-10-17(14(19)12-3-1-7-21-12)5-6-18(11)15(20)13-4-2-8-22-13/h11-13H,1-8,10H2/t11?,12-,13-/m1/s1
• InChI Key： KSOSQGIFHSXIQO-VFRRUGBOSA-N
• SMILES： O1CCC[C@@H]1C(N1CCN(C([C@H]2CCCO2)=O)CC1C#N)=O

Computed Properties

• Exact Mass: 307.15320616g/mol
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82.9Ų

Additional information on 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile

Comprehensive Analysis of 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile (CAS No. 2094049-44-0)

The compound 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile (CAS No. 2094049-44-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the piperazine-2-carbonitrile core and (2R)-oxolane-2-carbonyl moieties, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeted therapies and small molecule inhibitors, aligning with current trends in precision medicine.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways for 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile. The compound is typically synthesized through multi-step organic reactions, including amide coupling and stereoselective cyclization, which are critical for maintaining its chiral purity. The R-configuration of the oxolane rings is essential for its biological activity, a topic often explored in structure-activity relationship (SAR) studies. This aligns with the growing demand for chiral building blocks in the pharmaceutical industry.

In the context of drug delivery systems, 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile has shown promise due to its ability to enhance solubility and bioavailability. This is particularly relevant given the increasing focus on oral bioavailability and formulation optimization in drug development. Recent studies have also explored its potential as a protease inhibitor scaffold, addressing a key area of interest in infectious disease research and cancer therapeutics.

The compound’s physicochemical properties, such as its logP value and hydrogen bonding capacity, are frequently analyzed in computational chemistry platforms. These properties are critical for molecular docking simulations, a technique widely used in virtual screening campaigns. With the rise of AI-driven drug discovery, the demand for high-quality, well-characterized compounds like 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile has surged, as they serve as reliable inputs for machine learning models.

Another hot topic tied to this compound is its role in green chemistry. Researchers are investigating eco-friendly synthetic routes to minimize waste and reduce the use of hazardous reagents. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). The compound’s potential for scalable synthesis under mild conditions makes it an attractive candidate for industrial applications.

From a regulatory perspective, 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile is not classified as a hazardous material, which simplifies its handling and transportation. This is a key consideration for contract research organizations (CROs) and pharmaceutical manufacturers seeking compliant intermediates. Its stability under standard storage conditions further enhances its appeal for long-term research projects.

In summary, 1,4-bis[(2R)-oxolane-2-carbonyl]piperazine-2-carbonitrile (CAS No. 2094049-44-0) represents a versatile and scientifically significant compound with broad applications in modern chemistry and drug development. Its unique structure, combined with its alignment with cutting-edge research trends, positions it as a valuable asset for scientists exploring next-generation therapeutics and sustainable chemistry solutions.